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Compound of Interest

Compound Name: BRD4 Inhibitor-12

Cat. No.: B1364082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BRD4 (Bromodomain-containing protein 4) is a key member of the Bromodomain and Extra-

Terminal domain (BET) family of proteins. These epigenetic readers play a crucial role in

regulating gene transcription. BRD4 is involved in various signaling pathways critical to cell

proliferation and inflammation, including those mediated by NFκB and c-Myc.[1][2] Its

association with super-enhancers that drive the expression of oncogenes makes it a significant

target in cancer therapy.[3] Dysregulation of BRD4 has been implicated in the progression of

numerous cancers and inflammatory diseases.[1] Small molecule inhibitors targeting BRD4,

such as BRD4 Inhibitor-12, are therefore valuable tools for both basic research and clinical

investigation.

BRD4 Inhibitor-12, also identified as Compound 9, is a ligand for BRD4 and is utilized in

cancer and inflammation research. Accurate preparation of a stock solution is the first critical

step for any in vitro or in vivo experiment to ensure reproducibility and reliability of results. This

document provides a detailed protocol for the preparation, storage, and handling of BRD4
Inhibitor-12 stock solutions.

Physicochemical and Solubility Data
A summary of the key quantitative data for BRD4 Inhibitor-12 is presented in the table below

for easy reference.
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Property Value

Molecular Weight 241.08 g/mol

CAS Number 328956-24-7

Appearance Solid

Primary Solvent DMSO

Storage (Powder) -20°C for 3 years or 4°C for 2 years

Storage (In Solvent) -80°C for 6 months or -20°C for 1 month

Experimental Protocols
Materials Required

BRD4 Inhibitor-12 (CAS 328956-24-7) powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation (10 mM Example)
This protocol describes the preparation of a 10 mM stock solution of BRD4 Inhibitor-12 in

DMSO. Adjustments can be made to the calculations for different desired concentrations.

Acclimatization: Before opening, allow the vial of BRD4 Inhibitor-12 powder to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of BRD4 Inhibitor-12 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 2.41 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 241.08 g/mol = 2.41 mg

Solvent Addition: Using a calibrated pipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the powder. For the 2.41 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed. If dissolution is difficult, gentle

warming (e.g., in a 37°C water bath for a few minutes) or brief sonication can be applied.

Storage:

For short-term storage (up to 1 month), the stock solution can be stored at -20°C.

For long-term storage (up to 6 months), it is recommended to aliquot the stock solution

into smaller, single-use volumes and store at -80°C. This minimizes freeze-thaw cycles

which can degrade the compound.

Always protect the stock solution from light.

Preparation of Working Solutions
To prepare a working solution, dilute the 10 mM stock solution with the appropriate cell culture

medium or experimental buffer to the desired final concentration. For example, to prepare 1 mL

of a 10 µM working solution:

Take 1 µL of the 10 mM stock solution.

Add it to 999 µL of the desired medium or buffer.

Mix thoroughly by gentle pipetting or vortexing.
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Note: It is crucial to prepare fresh working solutions for each experiment to ensure optimal

activity of the inhibitor.
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Click to download full resolution via product page

Caption: Inhibition of BRD4 by BRD4 Inhibitor-12 blocks gene transcription.

Experimental Workflow for Stock Solution Preparation
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Protocol Steps

Start

Acclimatize BRD4 Inhibitor-12
powder to room temperature

Weigh the required
amount of powder

Add appropriate volume
of DMSO

Vortex/Sonicate until
fully dissolved

Aliquot into single-use tubes

Store at -20°C (short-term)
or -80°C (long-term)

Stock Solution Ready

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1364082?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1364082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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